methyl 4-[(3-chloro-4-ethoxybenzoyl)amino]benzoate

• IUPAC Name: methyl 4-[(3-chloro-4-ethoxybenzoyl)amino]benzoate
• InChI: InChI=1S/C17H16ClNO4/c1-3-23-15-9-6-12(10-14(15)18)16(20)19-13-7-4-11(5-8-13)17(21)22-2/h4-10H,3H2,1-2H3,(H,19,20)
• InChI Key: CVTJEHWKRKVEFJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)C(=O)OC)Cl
• Molecular Formula: C17H16ClNO4
• Molecular Weight: 333.8 g/mol

Description

Methyl 4-[(3-chloro-4-ethoxybenzoyl)amino]benzoate is a chemical compound that belongs to the class of benzamides. It is a synthetic compound that has been developed for various scientific research applications. The compound has been found to exhibit several biochemical and physiological effects, making it a valuable tool for studying various biological processes.

Mechanism of Action

Methyl 4-[(3-chloro-4-ethoxybenzoyl)amino]benzoate has been found to bind to proteins through hydrophobic interactions. The compound has also been found to inhibit the activity of certain enzymes by binding to the active site of the enzyme. The exact mechanism of action of the compound is still under investigation.
Biochemical and Physiological Effects:
This compound has been found to exhibit several biochemical and physiological effects. The compound has been found to inhibit the activity of certain enzymes, such as carbonic anhydrase and acetylcholinesterase. It has also been found to inhibit the growth of certain cancer cells. Additionally, the compound has been found to exhibit anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

Methyl 4-[(3-chloro-4-ethoxybenzoyl)amino]benzoate has several advantages for lab experiments. The compound is stable and can be stored for a long time without degradation. It is also easy to synthesize and purify. However, the compound has certain limitations, such as its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the use of methyl 4-[(3-chloro-4-ethoxybenzoyl)amino]benzoate in scientific research. One direction is to study the compound's interaction with different proteins and enzymes. Another direction is to investigate the compound's potential as a therapeutic agent for various diseases, such as cancer and inflammation. Additionally, the compound's use as a fluorescent probe for studying DNA-protein interactions can be further explored.
Conclusion:
This compound is a synthetic compound that has several scientific research applications. The compound has been found to exhibit several biochemical and physiological effects, making it a valuable tool for studying various biological processes. While the compound has certain limitations, its advantages make it a promising tool for future research.

Synthesis Methods

Methyl 4-[(3-chloro-4-ethoxybenzoyl)amino]benzoate is synthesized by reacting 4-aminobenzoic acid with 3-chloro-4-ethoxybenzoyl chloride in the presence of a base. The reaction proceeds through an amide bond formation, and the resulting compound is purified through crystallization.

Scientific Research Applications

Methyl 4-[(3-chloro-4-ethoxybenzoyl)amino]benzoate has been found to be useful in various scientific research applications. It has been used as a fluorescent probe for studying the binding of proteins to DNA. The compound has also been used to study the interaction of small molecules with proteins. Additionally, it has been found to inhibit the activity of certain enzymes, making it a valuable tool for studying enzyme kinetics.